1-cyclopropyl-5-{[4-(3-methylbenzyl)-1-piperazinyl]carbonyl}-2-piperidinone

• IUPAC Name: 1-cyclopropyl-5-[4-[(3-methylphenyl)methyl]piperazine-1-carbonyl]piperidin-2-one
• InChI: InChI=1S/C21H29N3O2/c1-16-3-2-4-17(13-16)14-22-9-11-23(12-10-22)21(26)18-5-8-20(25)24(15-18)19-6-7-19/h2-4,13,18-19H,5-12,14-15H2,1H3
• InChI Key: XTXCOEJMABFKIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCN(CC2)C(=O)C3CCC(=O)N(C3)C4CC4
• Molecular Formula: C21H29N3O2
• Molecular Weight: 355.5 g/mol

Description

1-cyclopropyl-5-{[4-(3-methylbenzyl)-1-piperazinyl]carbonyl}-2-piperidinone is a chemical compound that belongs to the class of piperidinone derivatives. It has been the subject of extensive research due to its potential application in the field of medicinal chemistry. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of 1-cyclopropyl-5-{[4-(3-methylbenzyl)-1-piperazinyl]carbonyl}-2-piperidinone is not fully understood. However, it is believed to act as a modulator of the dopamine and serotonin receptors in the brain. It has also been found to inhibit the reuptake of these neurotransmitters, leading to increased levels in the synaptic cleft.
Biochemical and Physiological Effects:
1-cyclopropyl-5-{[4-(3-methylbenzyl)-1-piperazinyl]carbonyl}-2-piperidinone has been found to exhibit various biochemical and physiological effects. It has been shown to have analgesic and anticonvulsant effects in animal models. It has also been found to have antipsychotic effects, making it a potential candidate for the treatment of schizophrenia and other psychotic disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-cyclopropyl-5-{[4-(3-methylbenzyl)-1-piperazinyl]carbonyl}-2-piperidinone in lab experiments is its high potency and selectivity. It has also been found to have good pharmacokinetic properties, making it a promising candidate for the development of new drugs. However, one of the limitations of using this compound is its high cost of synthesis, which may limit its widespread use in research.

Future Directions

There are several future directions for the research on 1-cyclopropyl-5-{[4-(3-methylbenzyl)-1-piperazinyl]carbonyl}-2-piperidinone. One possible direction is the development of new drugs based on this compound for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another possible direction is the study of its potential use in the treatment of addiction and substance abuse disorders. Further research is also needed to fully understand the mechanism of action and the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 1-cyclopropyl-5-{[4-(3-methylbenzyl)-1-piperazinyl]carbonyl}-2-piperidinone involves the reaction of cyclopropylamine with 3-methylbenzyl chloride to form 1-(3-methylbenzyl)cyclopropylamine. This intermediate is then reacted with piperazine and phosgene to form the final product.

Scientific Research Applications

1-cyclopropyl-5-{[4-(3-methylbenzyl)-1-piperazinyl]carbonyl}-2-piperidinone has been extensively studied for its potential application in the development of new drugs. It has been found to exhibit various pharmacological activities, including analgesic, anticonvulsant, and antipsychotic effects. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.